Cas no 1803601-58-2 (1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate)

• Product Name: 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate
• CAS No: 1803601-58-2
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• MDL: MFCD28714532
• CID: 5191751
• PubChem ID: 119031092
• Update Time: 2025-05-23

1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-methyl-2-(2-quinoxalinylmethyl)-, 1,3-diethyl ester
• 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate

• MDL： MFCD28714532
• Inchi： 1S/C17H20N2O4/c1-4-22-15(20)17(3,16(21)23-5-2)10-12-11-18-13-8-6-7-9-14(13)19-12/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： YLWHVBMNVACOQQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(CC1C=NC2C(N=1)=CC=CC=2)C(OCC)=O

Additional information on 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate

1,3-Diethyl 2-Methyl-2-[(Quinoxalin-2-yl)Methyl]Propanedioate (CAS 1803601-58-2): A Versatile Chemical Building Block

1,3-Diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate (CAS 1803601-58-2) is an emerging specialty chemical compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative combines a quinoxaline moiety with a propanedioate structure, creating unique molecular properties that make it valuable for various applications. The compound's molecular formula is C₁₉H₂₂N₂O₄, with a molecular weight of 342.39 g/mol.

The growing interest in 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate stems from its potential as a pharmaceutical intermediate, particularly in the development of novel therapeutic agents. Researchers are exploring its use in creating heterocyclic compounds with potential biological activity, especially in areas like kinase inhibitors and antimicrobial agents. The quinoxaline core structure is known for its diverse pharmacological properties, making this derivative particularly interesting for drug discovery programs.

From a chemical perspective, 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate exhibits several notable characteristics. The presence of both ester groups (diethyl propanedioate) and the aromatic quinoxaline system creates a molecule with balanced lipophilic and electronic properties. This combination allows for various chemical modifications, making it a versatile building block in organic synthesis. The compound typically appears as a light yellow to beige crystalline powder with good solubility in common organic solvents.

Recent advancements in medicinal chemistry have highlighted the importance of quinoxaline derivatives like 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate. These compounds are being investigated for their potential in addressing current healthcare challenges, including the search for new antiviral compounds and anti-inflammatory agents. The COVID-19 pandemic has particularly accelerated research into novel chemical entities that could serve as platforms for developing treatments against emerging viral threats.

The synthesis of 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes may include the condensation of quinoxaline-2-carbaldehyde with diethyl methylpropanedioate derivatives under basic conditions. Researchers continue to optimize these synthetic protocols to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry principles in modern chemical manufacturing.

Beyond pharmaceutical applications, 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate shows promise in materials science. The quinoxaline unit's electron-accepting properties combined with the ester functionalities make this compound interesting for developing organic electronic materials. Potential applications include use in organic light-emitting diodes (OLEDs), organic photovoltaics, and as a component in advanced functional materials with tailored optical and electronic properties.

Quality control and characterization of 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements for research and potential commercial applications.

The market for specialized chemical intermediates like 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate has been growing steadily. Pharmaceutical companies and research institutions are increasingly seeking novel chemical building blocks to expand their drug discovery pipelines. This demand has led to improved availability of the compound from specialty chemical suppliers, though it remains a relatively high-value product due to its specialized nature and the complexity of its synthesis.

Storage and handling of 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under standard regulations, proper personal protective equipment should be used when handling the material, in line with general laboratory safety protocols.

Future research directions for 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate are likely to focus on expanding its utility in drug discovery and materials science. The compound's unique structural features make it a promising candidate for developing new small molecule therapeutics and functional materials. As synthetic methodologies continue to advance, we may see more efficient routes to this and related quinoxaline derivatives, potentially lowering production costs and increasing accessibility for research applications.

For researchers interested in working with 1,3-diethyl 2-methyl-2-[(quinoxalin-2-yl)methyl]propanedioate, it's important to consult recent scientific literature for the latest developments. The compound's applications are evolving rapidly, with new potential uses being discovered regularly. Current studies are exploring its role in creating molecular probes for biological research and as a precursor for supramolecular chemistry applications, demonstrating the breadth of possibilities this interesting molecule offers to the scientific community.